Cas no 552880-79-2 (4-Ethoxy-2,6-dimethoxypyrimidine-5-carbaldehyde)

• Product Name: 4-Ethoxy-2,6-dimethoxypyrimidine-5-carbaldehyde
• CAS No: 552880-79-2
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 1021733
• Update Time: 2023-08-03

4-Ethoxy-2,6-dimethoxypyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,4-ethoxy-2,6-dimethoxy-(9CI)
• 4-ethoxy-2,6-dimethoxypyrimidine-5-carbaldehyde
• 5-pyrimidinecarbaldehyde,4-ethoxy-2,6-dimethoxy-
• 4-Ethoxy-2,6-dimethoxypyrimidine-5-carbaldehyde

• Inchi： 1S/C9H12N2O4/c1-4-15-8-6(5-12)7(13-2)10-9(11-8)14-3/h5H,4H2,1-3H3
• InChI Key： MAGOJILRWPRBCB-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C=O)=C(N=C(N=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Topological Polar Surface Area: 70.5